(Z)-4-hydroxypent-3-en-2-one;(E)-4-hydroxypent-3-en-2-one;ytterbium

• Molecular Formula: C15H24O6Yb
• Molecular Weight: 473.4 g/mol
• IUPAC Name: (Z)-4-hydroxypent-3-en-2-one;(E)-4-hydroxypent-3-en-2-one;ytterbium
• InChI: InChI=1S/3C5H8O2.Yb/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/b4-3+;2*4-3-
• InChI Key: KHQNDTAJLAVGMH-RKFKAVRRSA-N
• Isomeric SMILES: C/C(=C\C(=O)C)/O.C/C(=C/C(=O)C)/O.C/C(=C/C(=O)C)/O.[Yb]
• Canonical SMILES: CC(=CC(=O)C)O.CC(=CC(=O)C)O.CC(=CC(=O)C)O.[Yb]

Description

Ytterbium(III) acetylacetonate hydrate is a coordination compound with the chemical formula Yb(C₅H₇O₂)₃(H₂O)₂. It is a complex of ytterbium, a rare earth element, with acetylacetonate ligands and water molecules. This compound is known for its unique structural properties and its applications in various scientific fields, particularly in materials science and chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Ytterbium(III) acetylacetonate hydrate can be synthesized by reacting ytterbium salts, such as ytterbium chloride or ytterbium nitrate, with acetylacetone in the presence of a base. The reaction typically involves dissolving the ytterbium salt in water, adding acetylacetone, and then adjusting the pH to facilitate the formation of the complex. The product is then isolated by filtration and recrystallization .

Industrial Production Methods: Industrial production of ytterbium(III) acetylacetonate hydrate follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions, such as temperature and pH, to ensure high yield and purity of the product. The use of automated systems and continuous flow reactors can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: Ytterbium(III) acetylacetonate hydrate undergoes various chemical reactions, including:

Substitution Reactions: The acetylacetonate ligands can be replaced by other ligands, such as bipyridine, under appropriate conditions.

Coordination Reactions: The compound can form adducts with other ligands, altering its coordination environment.

Common Reagents and Conditions:

Substitution Reactions: Typically involve the use of ligands like bipyridine in solvents such as ethanol.

Coordination Reactions: Often require the presence of additional ligands and controlled reaction conditions to achieve the desired coordination complex.

Major Products:

Substitution Reactions: Formation of new coordination complexes with different ligands.

Coordination Reactions: Adducts with altered coordination environments.

Scientific Research Applications

Ytterbium(III) acetylacetonate hydrate has a wide range of applications in scientific research, including:

Chemistry: Used as a precursor for the synthesis of other ytterbium complexes and materials.

Biology: Employed in the development of near-infrared fluorophores for living cell imaging due to its luminescent properties.

Medicine: Investigated for potential use in biomedical imaging and diagnostics.

Industry: Utilized in the production